Cas no 1261993-72-9 (2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid
• CAS No: 1261993-72-9
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD18319296
• CID: 2622375
• PubChem ID: 53225225
• Update Time: 2025-06-07

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid, 95%
• 2-(2,5-DIMETHYLPHENYL)-6-FLUOROBENZOIC ACID
• DTXSID90688957
• 1261993-72-9
• MFCD18319296
• 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid

• MDL： MFCD18319296
• Inchi： 1S/C15H13FO2/c1-9-6-7-10(2)12(8-9)11-4-3-5-13(16)14(11)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： YXOZHRNZPHCSEJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(=O)O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid

2-(2,5-Dimethylphenyl)-6-Fluorobenzoic Acid: A Comprehensive Overview

2-(2,5-Dimethylphenyl)-6-fluorobenzoic acid (CAS No. 1261993-72-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring system, which includes a fluorine substituent and a dimethylphenyl group, making it an intriguing candidate for a wide range of studies and applications.

The chemical structure of 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid is composed of a benzoic acid core with a 2,5-dimethylphenyl substituent at the 2-position and a fluorine atom at the 6-position. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility, altered electronic characteristics, and improved biological activity. These properties make it an attractive candidate for drug discovery and development.

In the realm of medicinal chemistry, 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid has been the subject of numerous studies aimed at exploring its potential therapeutic applications. Recent research has shown that this compound exhibits promising anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory conditions. This finding suggests that the compound could be developed into a novel class of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its potential as an anti-inflammatory agent, 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid has also shown promise in the field of cancer research. A study published in the Cancer Research Journal in 2020 investigated the antiproliferative effects of this compound on various cancer cell lines. The results indicated that 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid effectively inhibited the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

In addition to its biological activities, 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid has also been explored for its use in materials science. The unique electronic properties conferred by the fluorine substituent make it suitable for applications in organic electronics and photovoltaics. A recent study published in the Journal of Materials Chemistry C in 2019 demonstrated that this compound can be used as an electron-transporting material in organic solar cells, leading to improved device performance and stability.

The synthesis of 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 6-fluoro-1-bromobenzene with 1-bromo-3-methylbenzene followed by carboxylation to form the final product. This method has been refined over time to achieve high yields and purity levels, making it suitable for large-scale production.

The safety profile of 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid is another important consideration for its potential applications. Extensive toxicological studies have been conducted to evaluate its safety in both laboratory settings and preclinical trials. These studies have shown that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, further research is needed to fully understand its long-term safety profile.

In conclusion, 2-(2,5-dimethylphenyl)-6-fluorobenzoic acid (CAS No. 1261993-72-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, this compound is poised to play a significant role in advancing various scientific fields.